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Compound of Interest

Compound Name: Solifenacin N-glucuronide

Cat. No.: B15585421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solifenacin, a competitive muscarinic receptor antagonist, is a widely prescribed medication for

the treatment of overactive bladder. Its metabolism in humans leads to the formation of several

metabolites, including Solifenacin N-glucuronide. This technical guide provides a

comprehensive overview of the known physicochemical characteristics of Solifenacin N-
glucuronide, an inactive metabolite formed via direct glucuronidation.[1][2][3] The information

presented herein is intended to support research, analytical method development, and drug

metabolism studies.

Physicochemical Properties
Solifenacin N-glucuronide is a polar metabolite of solifenacin. While extensive experimental

data on some of its specific physicochemical properties are not publicly available, key

identifiers and qualitative solubility have been reported. The following tables summarize the

available data for Solifenacin N-glucuronide and its parent compound, solifenacin, for

comparative purposes.

Table 1: Physicochemical Data for Solifenacin N-glucuronide
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Property Value Source

Molecular Formula C₂₉H₃₄N₂O₈ [2][4][5]

Molecular Weight 538.6 g/mol [2][4][5]

Chemical Name

(2S,3S,4S,5R,6R)-3,4,5-

trihydroxy-6-((3R)-3-(((S)-1-

phenyl-1,2,3,4-

tetrahydroisoquinoline-2-

carbonyl)oxy)quinuclidin-1-

ium-1-yl)tetrahydro-2H-pyran-

2-carboxylate

[2][4]

Solubility
Soluble in DMSO, Methanol,

and Water
[2][6]

pKa (Predicted) Data not available

logP (Predicted) Data not available

Table 2: Physicochemical Data for Solifenacin (Parent Compound)

Property Value Source

Molecular Formula C₂₃H₂₆N₂O₂ [7]

Molecular Weight 362.47 g/mol [7]

pKa (Strongest Basic) 8.88 (Predicted) [8]

logP 3.9 (Predicted) [8]

Solubility (as succinate salt) Freely soluble in water [3]

Metabolic Pathway of Solifenacin
Solifenacin is extensively metabolized in the liver, primarily by the cytochrome P450 3A4

(CYP3A4) enzyme system, although other pathways exist.[9] The metabolic routes include N-

oxidation and 4R-hydroxylation. In addition to these oxidative pathways, solifenacin can
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undergo direct conjugation with glucuronic acid to form the pharmacologically inactive

Solifenacin N-glucuronide.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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